Cas no 13862-28-7 (Potassium Trifluoromethylborate)

• Product Name: Potassium Trifluoromethylborate
• CAS No: 13862-28-7
• MF: CH₃BF₃K
• MW: 121.939031839371
• MDL: MFCD08276757
• CID: 119988
• PubChem ID: 23692566
• Update Time: 2025-10-23

Potassium Trifluoromethylborate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),trifluoromethyl-, potassium, (T-4)- (9CI)
• Potassium methyltrifluoroborate
• Potassium trifluoro(methyl)borate
• potassium(methyl)trifluoroborate
• potassium,trifluoro(methyl)boranuide
• B-3199
• potassium ion trifluoro(methyl)boranuide
• Trifluoromethylborate(1-) potassium
• Potassium trifluoromethylborate
• Methyl trifluoroborate postassium salt
• potassium trifluoro(methyl)boranuide
• PubChem11284
• CH3BF3K
• XMQFVHVGFQJMFF-UHFFFAOYSA-N
• methyltrifluoroborate potassium salt
• Potassium trifluoro(methyl)borate(1-)
• SY021937
• AK105353
• AB0071764
• V2872
• Borate(1-), trifluo
• AS-17912
• AMY1049
• A921074
• SCHEMBL7851
• CS-W005601
• AKOS013013506
• P1478
• potassium;trifluoro(methyl)boranuide
• DTXSID60635655
• 13862-28-7
• MFCD08276757
• J-007161
• EN300-1253002
• Potassium Trifluoromethylborate

• MDL： MFCD08276757
• Inchi： 1S/CH3BF3.K/c1-2(3,4)5;/h1H3;/q-1;+1
• InChI Key： XMQFVHVGFQJMFF-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C)(F)F

Computed Properties

• Exact Mass: 121.99200
• Monoisotopic Mass: 121.9916962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 32.299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 168-183 °C
• PSA: 0.00000
• LogP: 1.46360

Potassium Trifluoromethylborate Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium Trifluoromethylborate

Potassium Trifluoromethylborate (CAS No. 13862-28-7): An Overview and Applications in Modern Chemistry

Potassium Trifluoromethylborate (CAS No. 13862-28-7) is a versatile compound that has gained significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, also known as KBF₃, is a white crystalline solid with a molecular formula of KBF₃. Its unique chemical properties make it an essential reagent in various synthetic transformations and catalytic processes.

The trifluoromethyl group (CF₃) is a key functional group in many pharmaceuticals and agrochemicals due to its strong electron-withdrawing effect and high lipophilicity. The presence of this group in Potassium Trifluoromethylborate imparts significant stability and reactivity, making it an attractive building block for the synthesis of complex molecules.

In recent years, the use of Potassium Trifluoromethylborate has been extensively studied for its role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of biologically active compounds, such as drugs and natural products. The CF₃ group can be introduced into a wide range of substrates through this coupling reaction, providing a powerful tool for the development of new therapeutic agents.

One of the key advantages of Potassium Trifluoromethylborate is its ability to form stable boronates, which are highly reactive intermediates in various synthetic pathways. These boronates can be easily converted into other functional groups, such as trifluoromethyl ketones, trifluoromethyl alcohols, and trifluoromethyl ethers. This versatility makes Potassium Trifluoromethylborate an indispensable reagent in the synthesis of complex organic molecules.

Recent research has also highlighted the potential of Potassium Trifluoromethylborate in the development of new materials. For instance, it has been used to synthesize trifluoromethylated polymers with enhanced thermal stability and mechanical properties. These polymers have applications in various industries, including electronics, automotive, and aerospace.

In the pharmaceutical industry, Potassium Trifluoromethylborate has been employed in the synthesis of novel drug candidates with improved pharmacological properties. The introduction of the CF₃ group can enhance the metabolic stability and bioavailability of drug molecules, leading to more effective treatments for various diseases. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of Potassium Trifluoromethylborate in the synthesis of a new class of antiviral agents with potent activity against influenza viruses.

The safety and handling of Potassium Trifluoromethylborate are important considerations for its practical application. It is generally considered safe to handle under standard laboratory conditions but should be stored in a dry environment to prevent hydrolysis. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, Potassium Trifluoromethylborate (CAS No. 13862-28-7) is a valuable reagent with a wide range of applications in modern chemistry. Its unique chemical properties make it an essential tool for synthetic chemists, materials scientists, and pharmaceutical researchers. As research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.